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Compound of Interest

Compound Name: Momordicoside A

Cat. No.: B1146075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of commercial suppliers for analytical

grade Momordicoside A, along with detailed application notes and experimental protocols for

its use in research and drug development.

Commercial Suppliers of Analytical Grade
Momordicoside A
Momordicoside A (CAS No. 75801-95-5) is a cucurbitane-type triterpenoid glycoside isolated

from the bitter melon (Momordica charantia). It is available from several commercial suppliers

in analytical grade purity, suitable for research and development purposes.
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Supplier Purity
Analysis
Method

Physical Form Storage

Biopurify 95%~99%

HPLC-DAD

or/and HPLC-

ELSD, Mass,

NMR[1]

White powder Store at 0-8°C[2]

BioCrick High Purity Not specified Not specified Not specified

Sigma-Aldrich ≥98.0% Not specified White powder[2] Store at 0-8°C[2]

GlpBio >95.00% Not specified Not specified Store at -20°C[3]

Physicochemical Properties and Solution
Preparation

Molecular Formula: C₄₂H₇₂O₁₅[1]

Molecular Weight: 817.02 g/mol [4]

Solubility: Soluble in DMSO, Chloroform, Dichloromethane, Ethyl Acetate, and Acetone[5].

May require sonication or gentle heating to 37°C to fully dissolve[3].

Preparation of Stock Solutions
For in vitro cell-based assays, a 10 mM stock solution of Momordicoside A in DMSO is

commonly prepared.

Protocol for Preparing a 10 mM Stock Solution:

Weigh out 8.17 mg of Momordicoside A powder.

Dissolve the powder in 1 mL of sterile DMSO.

Vortex or sonicate briefly until the solution is clear.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.
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Store the stock solution at -20°C for up to one month or at -80°C for up to six months[3].

For in vivo studies, further dilution in appropriate vehicles like saline with solubilizing agents

(e.g., Tween 80, PEG300) is necessary. It is crucial to ensure the final solution is clear before

administration[3][6].

Application Notes: Biological Activities and
Mechanisms of Action
Momordicoside A has garnered significant interest in the scientific community for its potential

therapeutic properties, primarily attributed to its anti-diabetic and anti-cancer activities.

Anti-Diabetic Activity: Inhibition of PTP1B
Protein tyrosine phosphatase 1B (PTP1B) is a negative regulator of the insulin signaling

pathway. Its inhibition is a key therapeutic strategy for type 2 diabetes. Momordicoside A has

been identified as an inhibitor of PTP1B[3].
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Caption: Momordicoside A inhibits PTP1B, enhancing insulin signaling.

Anti-Cancer Activity: Modulation of c-Met and AMPK
Signaling
Momordicoside A and related compounds from Momordica charantia have demonstrated anti-

cancer effects by modulating key signaling pathways involved in cell proliferation, survival, and

metabolism.
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The c-Met receptor tyrosine kinase is often overactivated in various cancers, promoting tumor

growth and metastasis. A related compound, Momordicine-I, has been shown to inhibit c-Met

signaling in head and neck cancer cells[7].
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Caption: Momordicoside A may inhibit c-Met signaling to reduce cancer cell growth.

AMP-activated protein kinase (AMPK) is a central regulator of cellular energy homeostasis. Its

activation can suppress cancer cell growth by inhibiting anabolic pathways and promoting

catabolism. Triterpenoids from bitter melon have been shown to activate AMPK.
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Caption: Momordicoside A activates AMPK, leading to metabolic reprogramming in cells.

Experimental Protocols
Analytical Method: High-Performance Liquid
Chromatography (HPLC)
This protocol is adapted for the quantitative analysis of Momordicoside A in plant extracts or

other matrices[8].

Experimental Workflow: HPLC Analysis of Momordicoside A
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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